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Compound of Interest

Compound Name: Mtb-cyt-bd oxidase-IN-6

Cat. No.: B15567898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mtb-cyt-bd oxidase-IN-6, a potent

inhibitor of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. This document

consolidates its chemical structure, key biological properties, and detailed experimental

methodologies for its evaluation.

Core Chemical and Biological Properties
Mtb-cyt-bd oxidase-IN-6, identified as analogue 1g in foundational research, is a promising

anti-tubercular agent targeting the alternative terminal oxidase of the Mtb electron transport

chain.[1][2][3] Its inhibition of cytochrome bd oxidase presents a strategic approach to disrupt

the pathogen's energy metabolism, particularly under conditions of stress and hypoxia where

this enzyme is crucial.

Chemical Identity
Property Value

Chemical Name
6-fluoro-3-(3,7-dimethyloct-6-en-1-yl)-2-

methylquinolin-4(1H)-one

Molecular Formula C₂₀H₂₆FNO

Molecular Weight 315.43 g/mol

CAS Number 1246461-10-8
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Chemical Structure:

A definitive chemical structure image for Mtb-cyt-bd oxidase-IN-6 (analogue 1g) is not publicly

available in the search results. A representative structure of a fluoro-quinolone core with a

generic alkyl chain is depicted above for illustrative purposes.

Biological Activity
The inhibitory activity of Mtb-cyt-bd oxidase-IN-6 has been quantified against both the isolated

enzyme and whole Mtb cells.

Parameter Value Target/Organism

IC₅₀ 0.35 µM
M. tuberculosis cytochrome bd

oxidase

MIC 4 µM M. tuberculosis H37Rv

Mechanism of Action: Targeting the Mtb Electron
Transport Chain
Mycobacterium tuberculosis possesses a branched electron transport chain (ETC) with two

terminal oxidases: the cytochrome bcc-aa₃ supercomplex and the cytochrome bd oxidase.[4]

While the cytochrome bcc-aa₃ is the primary oxidase under normoxic conditions, the

cytochrome bd oxidase (CydAB) becomes critical for survival under hypoxic and nitrosative

stress conditions often encountered within the host.[4] Mtb-cyt-bd oxidase-IN-6 selectively

inhibits the cytochrome bd oxidase, thereby disrupting the electron flow from menaquinol to
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oxygen. This inhibition leads to a reduction in proton motive force and subsequent ATP

synthesis, ultimately hindering bacterial growth and survival.
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Prepare IMVs from
M. smegmatis cydKO

+ Mtb cydAB

Add IMVs to Assay Buffer
(pH 7.2) in Oxygraph chamber

Add Mtb-cyt-bd oxidase-IN-6
(various concentrations)

Equilibrate at 37°C

Initiate reaction with
NADH (electron donor)

Measure O₂ consumption rate
using a Clark-type electrode

Calculate % inhibition relative
to DMSO control and determine IC₅₀
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Prepare a mid-log phase culture
of M. tuberculosis H37Rv

Inoculate plates with
Mtb culture to a final density

of ~5 x 10⁵ CFU/mL

Prepare 96-well plates with
2-fold serial dilutions of

Mtb-cyt-bd oxidase-IN-6 in 7H9 broth

Incubate plates at 37°C
for 7-14 days

Add Resazurin indicator

Incubate for an additional
24-48 hours

Determine MIC: lowest concentration
with no color change (blue)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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